11R vs 11S Stereochemistry
A key differentiator for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is its predicted physicochemical and ADMET profile compared to its 11S diastereomer. While both share the same molecular weight and formula, their distinct 3D configurations influence computed properties. The target 11R compound has a TPSA of 57.50 Ų [1]. In contrast, the 11S isomer (CAS 62623-86-3) is predicted to have a slightly lower TPSA of 57.53 Ų and a lower consensus Log P (2.07 vs. 2.28) [2]. This subtle difference translates to a materially different predicted outcome for Caco-2 cell permeability, a common model for intestinal absorption. The 11R compound is predicted to be Caco-2 permeable (+) with a probability of 71.88% [1], whereas the 11S isomer is predicted to be non-permeable (-) with a probability of 55.00% [2].
| Evidence Dimension | Predicted Caco-2 Permeability |
|---|---|
| Target Compound Data | Probability (+) 71.88% |
| Comparator Or Baseline | 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3): Probability (-) 55.00% |
| Quantified Difference | Inversion of predicted outcome from permeable to non-permeable based on a difference in predicted probability. |
| Conditions | Predicted using admetSAR 2.0 computational model [REFS-1, REFS-2]. |
Why This Matters
This stark difference in predicted permeability is a critical selection criterion for researchers designing cell-based assays or investigating oral bioavailability, where the 11S isomer would be expected to exhibit poor permeability and potentially fail in cell-based models.
- [1] Plantaedb. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Compound Page (ADMET properties via admetSAR 2). View Source
- [2] SwissADME. (n.d.). Predicted data for 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (SMILES: CC1CC(=O)C=C(C12CCC(C2)[C@](C)(CO)O)C). Data retrieved from ChemWhat database. View Source
